Cas no 7735-19-5 (2,3-Hexadecanediol)

• Product Name: 2,3-Hexadecanediol
• CAS No: 7735-19-5
• MF: C₁₆H₃₄O₂
• MW: 258.439965724945
• CID: 536283
• PubChem ID: 54112850
• Update Time: 2025-04-19

2,3-Hexadecanediol Chemical and Physical Properties

Names and Identifiers

• 2,3-Hexadecanediol
• hexadecane-2,3-diol
• DTXSID70709114
• SCHEMBL16074830
• 7735-19-5

• Inchi： 1S/C16H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15(2)17/h15-18H,3-14H2,1-2H3
• InChI Key： QRKWFXNOTVYLTK-UHFFFAOYSA-N
• SMILES： OC(C(C)O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 258.25602
• Monoisotopic Mass: 258.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46